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Compound of Interest

Compound Name: Latisxanthone C

Cat. No.: B161215

To our valued researchers, scientists, and drug development professionals,

This document aims to provide a comprehensive technical guide on the derivatives and
analogs of Latisxanthone C, focusing on their synthesis, biological activities, and underlying
mechanisms of action. However, extensive searches of prominent scientific databases and
literature have revealed no specific compound identified as "Latisxanthone C."

It is possible that "Latisxanthone C" is a novel, very recently discovered, or proprietary
compound with data not yet publicly available. Alternatively, there may be a misspelling in the
compound's name.

To provide a relevant and valuable technical guide, we will proceed by discussing the broader
class of xanthones, which are the parent structural class to which a hypothetical
"Latisxanthone C" would belong. Xanthones are a well-studied class of oxygenated
heterocyclic compounds with a dibenzo-y-pyrone scaffold. Many natural and synthetic
xanthone derivatives have demonstrated significant pharmacological potential, making them a
fertile ground for drug discovery and development.

This guide will therefore focus on the general strategies for the derivatization of the xanthone
core, present data on representative bioactive xanthone analogs, detail common experimental
protocols, and visualize key concepts as requested. This approach will equip you with the
foundational knowledge and methodologies applicable to the study of any novel xanthone,
including a potential "Latisxanthone C," should its structure become known.
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I. The Xanthone Scaffold: A Privileged Structure in
Medicinal Chemistry

The xanthone nucleus is a versatile scaffold amenable to chemical modification at various
positions. These modifications can profoundly influence the compound's physicochemical
properties, pharmacokinetic profile, and biological activity. Structure-activity relationship (SAR)
studies on numerous xanthone derivatives have highlighted the importance of the substitution
pattern on the aromatic rings for specific biological effects.

Il. Synthetic Strategies for Xanthone Derivatives

The synthesis of xanthone derivatives and analogs typically involves multi-step processes.
Common starting materials include substituted phenols and benzoic acids. Key reactions in
xanthone synthesis include:

» Ullmann Condensation: A copper-catalyzed reaction between a phenol and an aryl halide to
form a diaryl ether, a key intermediate in xanthone synthesis.

» Friedel-Crafts Acylation and Cyclization: Intramolecular acylation of a diaryl ether followed by
cyclization to form the xanthone core.

e Suzuki and Heck Couplings: Modern cross-coupling reactions used to introduce various
substituents onto the xanthone scaffold.

Below is a generalized workflow for the synthesis of xanthone derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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